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Introduction
Gluconate, a salt or ester of gluconic acid, is emerging as a versatile and promising molecule

in the field of drug delivery. Traditionally used as a physiologically neutral cation carrier for

minerals like calcium and zinc, recent research has unveiled its potential as an active targeting

ligand and a component of various drug delivery platforms.[1][2][3][4] Its biocompatibility,

biodegradability, and specific interactions with cellular transport mechanisms make it an

attractive candidate for enhancing the efficacy and safety of therapeutic agents.[5][6]

These application notes provide a comprehensive overview of the use of gluconate in drug

delivery systems, including its role as a targeting ligand and as a structural component of

nanoparticles and hydrogels. Detailed protocols for the synthesis, characterization, and

evaluation of gluconate-based drug delivery systems are provided to guide researchers in this

innovative area.

I. Gluconate as a Targeting Ligand
Gluconate's structural similarity to glucose allows it to be recognized by glucose transporters

(GLUTs), which are often overexpressed on the surface of cancer cells to meet their high

metabolic demands.[7][8] This provides a mechanism for the targeted delivery of anticancer

drugs. Furthermore, gluconate has been shown to interfere with citrate metabolism in cancer

cells, suggesting an intrinsic therapeutic potential.[1][2][3][4][9][10]
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Signaling Pathway: GLUT1-Mediated Uptake of
Gluconate-Conjugated Nanoparticles
The following diagram illustrates the proposed mechanism for the cellular uptake of a

gluconate-conjugated drug delivery system via the GLUT1 transporter, a common pathway in

cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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